N-{[(3,4,7-trimethyl-2-oxo-2H-chromen-5-yl)oxy]acetyl}-L-alanine

• Molecular Formula: C17H19NO6
• Molecular Weight: 333.3 g/mol
• IUPAC Name: (2S)-2-[[2-(3,4,7-trimethyl-2-oxochromen-5-yl)oxyacetyl]amino]propanoic acid
• InChI: InChI=1S/C17H19NO6/c1-8-5-12(23-7-14(19)18-11(4)16(20)21)15-9(2)10(3)17(22)24-13(15)6-8/h5-6,11H,7H2,1-4H3,(H,18,19)(H,20,21)/t11-/m0/s1
• InChI Key: FNZRTGTUISYUDM-NSHDSACASA-N
• Isomeric SMILES: CC1=CC2=C(C(=C(C(=O)O2)C)C)C(=C1)OCC(=O)N[C@@H](C)C(=O)O
• Canonical SMILES: CC1=CC2=C(C(=C(C(=O)O2)C)C)C(=C1)OCC(=O)NC(C)C(=O)O

Description

(2S)-2-({2-[(3,4,7-TRIMETHYL-2-OXO-2H-CHROMEN-5-YL)OXY]ACETYL}AMINO)PROPANOIC ACID is a complex organic compound with potential applications in various scientific fields. This compound features a chromen-2-one (coumarin) moiety, which is known for its diverse biological activities, including anticoagulant, antibacterial, and anti-inflammatory properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-2-({2-[(3,4,7-TRIMETHYL-2-OXO-2H-CHROMEN-5-YL)OXY]ACETYL}AMINO)PROPANOIC ACID typically involves multiple steps:

Formation of the Chromen-2-one Core: The chromen-2-one core can be synthesized through the Pechmann condensation reaction, which involves the reaction of phenols with β-keto esters in the presence of acid catalysts.

Introduction of the Trimethyl Groups: The trimethyl groups can be introduced via Friedel-Crafts alkylation using methylating agents such as methyl iodide in the presence of a Lewis acid catalyst like aluminum chloride.

Acetylation and Amino Acid Coupling: The acetylation of the chromen-2-one derivative is followed by coupling with an amino acid derivative, such as L-alanine, using coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the process to meet industrial demands.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the chromen-2-one moiety, leading to the formation of quinone derivatives.

Reduction: Reduction reactions can target the carbonyl groups, converting them to alcohols.

Substitution: The aromatic ring of the chromen-2-one moiety can undergo electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such